Cas no 136265-52-6 (1H-Benzimidazole,2-chloro-1-(3-thietanyl)-)
136265-52-6 structure
Product Name:1H-Benzimidazole,2-chloro-1-(3-thietanyl)-
CAS No:136265-52-6
MF:C10H9ClN2S
MW:224.709859609604
CID:200289
PubChem ID:3077897
Update Time:2025-04-19
1H-Benzimidazole,2-chloro-1-(3-thietanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-chloro-1-(3-thietanyl)-
- 2-chloro-1-(thietan-3-yl)benzimidazole
- 2-Chloro-1-(3-thietanyl)-1H-benzimidazole
- 136265-52-6
- 1H-Benzimidazole, 2-chloro-1-(3-thietanyl)-
- BRN 4868064
- DTXSID70159751
-
- Inchi: 1S/C10H9ClN2S/c11-10-12-8-3-1-2-4-9(8)13(10)7-5-14-6-7/h1-4,7H,5-6H2
- InChI Key: YJWREDIJERMORL-UHFFFAOYSA-N
- SMILES: ClC1=NC2C=CC=CC=2N1C1CSC1
Computed Properties
- Exact Mass: 224.01767
- Monoisotopic Mass: 224.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.52
- Boiling Point: 424.2°Cat760mmHg
- Flash Point: 210.4°C
- Refractive Index: 1.756
- PSA: 17.82
1H-Benzimidazole,2-chloro-1-(3-thietanyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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